Cas no 2007916-76-7 (5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate)

5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate is a heterocyclic compound featuring a thienopyridine core with ester-functionalized carboxylate groups at the 3- and 5-positions. The presence of a chloro substituent at the 7-position enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ethyl and methyl ester groups provide versatility for further derivatization, enabling selective modifications for targeted applications. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic workflows. This compound is particularly useful in the development of bioactive molecules due to its fused heterocyclic scaffold, which is often associated with enhanced binding affinity and metabolic stability.

5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate structure

2007916-76-7 structure

Product Name:5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate

CAS No:2007916-76-7

MF:C₁₂H₁₀ClNO₄S

MW:299.730101108551

CID:5705355

PubChem ID:126455316

Update Time:2026-03-11

5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- W12465
- 2007916-76-7
- WS-02239
- Thieno[3,2-b]pyridine-3,5-dicarboxylic acid, 7-chloro-, 5-ethyl 3-methyl ester
- MFCD30471896
- 5-Ethyl3-methyl7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate
- 5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate
- Inchi： 1S/C12H10ClNO4S/c1-3-18-12(16)8-4-7(13)10-9(14-8)6(5-19-10)11(15)17-2/h4-5H,3H2,1-2H3
- InChI Key： CSSPHWNTUMSYFO-UHFFFAOYSA-N
- SMILES： ClC1=CC(C(=O)OCC)=NC2C(C(=O)OC)=CSC=21

Computed Properties

Exact Mass: 299.0019067g/mol
Monoisotopic Mass: 299.0019067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 368
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 93.7Å²

Experimental Properties

Density: 1.423±0.06 g/cm3(Predicted)
Boiling Point: 424.6±40.0 °C(Predicted)
pka: 1.33±0.40(Predicted)

5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate Pricemore >>

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abcr	AB488320-100mg	5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate; .	2007916-76-7		100mg	€332.50	2025-02-18
abcr	AB488320-250mg	5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate; .	2007916-76-7		250mg	€544.30	2025-02-18
abcr	AB488320-1g	5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate; .	2007916-76-7		1g	€1038.60	2025-02-18
eNovation Chemicals LLC	Y4146600-0.25g	5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate	2007916-76-7	95%	0.25g	$365	2025-08-06
eNovation Chemicals LLC	Y4146600-1g	5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate	2007916-76-7	95%	1g	$915	2025-08-06
eNovation Chemicals LLC	Y4146600-5g	5-Ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate	2007916-76-7	95%	5g	$2745	2025-08-06
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Key Organics Ltd	WS-02239-1g	5-ethyl 3-methyl 7-chlorothieno[3,2-b]pyridine-3,5-dicarboxylate	2007916-76-7	>95%	1g	€95400	2025-08-06
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